Cas no 58612-18-3 (Phosphonic acid, (2-cyclopentyl-2-oxoethyl)-, dimethyl ester)

• Product Name: Phosphonic acid, (2-cyclopentyl-2-oxoethyl)-, dimethyl ester
• CAS No: 58612-18-3
• MF: C₉H₁₇O₄P
• MW: 220.202644109726
• CID: 341471
• PubChem ID: 13564515
• Update Time: 2025-04-19

Phosphonic acid, (2-cyclopentyl-2-oxoethyl)-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, (2-cyclopentyl-2-oxoethyl)-, dimethyl ester
• 1-cyclopentyl-2-dimethoxyphosphorylethanone
• DTXSID30543935
• SY326579
• MFCD18642122
• dimethyl 2-cyclopentyl-2-oxo-ethylphosphonate
• JTVKAJITWPEQNJ-UHFFFAOYSA-N
• Dimethyl (2-cyclopentyl-2-oxoethyl)phosphonate
• SCHEMBL9088517
• 58612-18-3

• Inchi： 1S/C9H17O4P/c1-12-14(11,13-2)7-9(10)8-5-3-4-6-8/h8H,3-7H2,1-2H3
• InChI Key： JTVKAJITWPEQNJ-UHFFFAOYSA-N
• SMILES： P(CC(C1CCCC1)=O)(=O)(OC)OC

Computed Properties

• Exact Mass: 220.08651
• Monoisotopic Mass: 220.08644602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6